Cas no 89391-08-2 (4-Quinolinecarboxylic acid, 2-(2-phenyl-1H-indol-3-yl)-)

4-Quinolinecarboxylic acid, 2-(2-phenyl-1H-indol-3-yl)- structure
89391-08-2 structure
Product Name:4-Quinolinecarboxylic acid, 2-(2-phenyl-1H-indol-3-yl)-
CAS No:89391-08-2
MF:C24H16N2O2
MW:364.396045684814
CID:602405
PubChem ID:71323922
Update Time:2025-04-19

4-Quinolinecarboxylic acid, 2-(2-phenyl-1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinecarboxylic acid, 2-(2-phenyl-1H-indol-3-yl)-
    • 2-(2-phenyl-1H-indol-3-yl)quinoline-4-carboxylic acid
    • 89391-08-2
    • DTXSID30753451
    • Inchi: 1S/C24H16N2O2/c27-24(28)18-14-21(25-19-12-6-4-10-16(18)19)22-17-11-5-7-13-20(17)26-23(22)15-8-2-1-3-9-15/h1-14,26H,(H,27,28)
    • InChI Key: DPBAPRAQCCCVNN-UHFFFAOYSA-N
    • SMILES: OC(C1C2C=CC=CC=2N=C(C=1)C1=C(C2C=CC=CC=2)NC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 364.121177757g/mol
  • Monoisotopic Mass: 364.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 561
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 66Ų
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